Cas no 1799749-74-8 (4-methyl-3-(1H-pyrazol-3-yl)benzoic acid)

• Product Name: 4-methyl-3-(1H-pyrazol-3-yl)benzoic acid
• CAS No: 1799749-74-8
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD31600302
• CID: 5607595
• PubChem ID: 165486351
• Update Time: 2025-06-15

4-methyl-3-(1H-pyrazol-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(1H-pyrazol-3-yl)benzoic acid
• 1799749-74-8
• EN300-843037

• MDL： MFCD31600302
• Inchi： 1S/C11H10N2O2/c1-7-2-3-8(11(14)15)6-9(7)10-4-5-12-13-10/h2-6H,1H3,(H,12,13)(H,14,15)
• InChI Key： NFZWVBXAHSBTME-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=C(C=1)C1=CC=NN1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Additional information on 4-methyl-3-(1H-pyrazol-3-yl)benzoic acid

Recent Advances in the Study of 4-methyl-3-(1H-pyrazol-3-yl)benzoic acid (CAS: 1799749-74-8)

4-methyl-3-(1H-pyrazol-3-yl)benzoic acid (CAS: 1799749-74-8) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic benzoic acid derivative, characterized by its pyrazole moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its role as a scaffold for drug development, leveraging its unique chemical properties to target specific biological pathways.

One of the key areas of research involving 4-methyl-3-(1H-pyrazol-3-yl)benzoic acid is its application in kinase inhibition. Kinases play a critical role in cellular signaling, and dysregulation of these enzymes is implicated in numerous diseases, including cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit selective inhibition against specific kinase targets, such as JAK2 and EGFR, with improved pharmacokinetic profiles compared to existing inhibitors. The study highlighted the compound's ability to bind to the ATP-binding site of these kinases, thereby blocking their activity.

Another notable advancement is the use of 4-methyl-3-(1H-pyrazol-3-yl)benzoic acid in the development of small-molecule PROTACs (Proteolysis Targeting Chimeras). PROTACs are a novel class of therapeutics that induce targeted protein degradation by recruiting E3 ubiquitin ligases. A recent preprint on bioRxiv detailed the synthesis of PROTACs incorporating this compound as a ligand for target proteins, showing enhanced degradation efficiency in cellular models of neurodegenerative diseases. This approach opens new avenues for addressing previously "undruggable" targets.

In addition to its therapeutic potential, the compound has also been investigated for its utility in chemical biology tools. Researchers have utilized 4-methyl-3-(1H-pyrazol-3-yl)benzoic acid as a fluorescent probe to study protein dynamics in live cells. A 2022 paper in ACS Chemical Biology reported the development of a turn-on fluorescent derivative that selectively binds to misfolded proteins, enabling real-time monitoring of protein aggregation in neurodegenerative disease models. This application underscores the versatility of the compound beyond traditional drug discovery.

The synthesis and optimization of 4-methyl-3-(1H-pyrazol-3-yl)benzoic acid derivatives have also seen significant progress. Recent work published in Organic Letters (2023) described a streamlined synthetic route using palladium-catalyzed cross-coupling reactions, which improved yield and scalability. This methodological advancement is critical for facilitating further preclinical studies and potential clinical translation. Computational modeling studies have further elucidated the structure-activity relationships (SAR) of these derivatives, providing insights for rational drug design.

Despite these promising developments, challenges remain in the clinical translation of 4-methyl-3-(1H-pyrazol-3-yl)benzoic acid-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further medicinal chemistry optimization. However, the compound's unique structural features and demonstrated biological activities position it as a valuable scaffold for future drug discovery efforts. Ongoing research is expected to expand its applications into new therapeutic areas and refine its pharmacological properties.